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Compound of Interest

Compound Name: Benzene-1,3,5-tricarboxylate

Cat. No.: B1238097

Essential Safety Guide for Handling Benzene-1,3,5-
tricarboxylate

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals working with Benzene-1,3,5-tricarboxylate (also known as
Trimesic Acid). The following procedures for handling, storage, and disposal are designed to
ensure a safe laboratory environment.

Hazard Identification and Classification

Benzene-1,3,5-tricarboxylate is a chemical that requires careful handling due to its potential
health effects. It is classified as an irritant and can form combustible dust concentrations in the
air.[1] The primary hazards are summarized in the table below.
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Hazard Classification GHS Code Description
Skin Corrosion/Irritation H315 Causes skin irritation.[1][2][3]
) o Causes serious eye irritation.
Serious Eye Damage/Irritation H319
[11[2][3]
Specific Target Organ Toxicity H335 May cause respiratory

(Single Exposure)

irritation.[1][2][3]

Combustible Dust

The enrichment of fine dust
may lead to the danger of a
dust explosion.[1][2]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is mandatory to prevent exposure when handling

Benzene-1,3,5-tricarboxylate. Engineering controls, such as using the chemical in a well-

ventilated area or under a fume hood, should be the primary line of defense.[2]

Protection Type

Specific Recommendations

Standards/Notes

Eye/Face Protection

Wear tightly fitting safety

goggles or chemical safety

goggles.

Must conform to EN166 (EU)
or be OSHA-approved (29
CFR 1910.133).[1][4]

Hand Protection

Wear appropriate protective

gloves.

Inspect gloves prior to use.
Use proper glove removal
technique to avoid skin
contact.[2][3]

Skin & Body Protection

Wear a lab coat or other
protective clothing to prevent

skin exposure.

Remove and wash
contaminated clothing before
reuse.[1][3]

Respiratory Protection

Use in a well-ventilated area. If
dust or aerosols are
generated, use a particulate

filter device.

A NIOSH-approved respirator
or a device conforming to EN
143 may be required if

ventilation is inadequate.[2]
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Operational and Disposal Plans

Adherence to strict operational and disposal protocols is essential for safety and environmental
protection.

Handling and Storage Protocol

Handling:

o Ventilation: Always handle in a well-ventilated area. Use local exhaust ventilation to control
dust.[2]

e Avoid Dust Formation: Take measures to prevent the generation of dust and aerosols.[2][4]

 Static Discharge: Implement precautionary measures against static discharge. Ground and
bond containers and receiving equipment.[2]

e Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work
area.[2] Remove contaminated clothing and PPE before entering eating areas.[2]

Storage:
» Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][2][4]
e Incompatibilities: Store away from strong oxidizing agents.[1]

» Conditions to Avoid: There are no specific conditions known to be hazardous, but proper
storage minimizes risks.[2]

Emergency Protocol: Accidental Spill

e Personnel Precautions: For non-emergency personnel, remove persons to safety.[2] For
emergency responders, wear appropriate PPE, including respiratory protection if dust is
present.[2]

e Environmental Precautions: Prevent the substance from entering drains, surface water, or
ground water.[2]

e Containment and Cleanup:
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[e]

Cover drains to contain the spill.[2]

o

Take up the material mechanically (e.g., sweep or shovel). Avoid creating dust.[1][2]

[¢]

Place the spilled material and any contaminated cleanup materials into suitable, closed,
and labeled containers for disposal.[1][2]

[¢]

Ventilate the affected area after cleanup is complete.[2]

Disposal Protocol

o Waste Classification: This material and its container must be disposed of as hazardous
waste.

» Disposal Method: Dispose of contents and containers at an approved waste disposal plant or
via an industrial combustion plant.[1][2] Do not empty into drains or release into the
environment.[2]

o Regulatory Compliance: All disposal activities must be in accordance with relevant national,
regional, and local provisions.[1][2]

o Contaminated Packaging: Handle contaminated packages in the same manner as the
substance itself. Completely emptied packages may be recycled.[2]

Safety and Emergency Workflow

The following diagram illustrates the logical workflow for safely handling Benzene-1,3,5-
tricarboxylate and responding to an accidental spill.
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Preparation & Handling

Plan Work with
Benzene-1,3,5-tricarboxylate

If Spill Occurs

Emergency Spill Response

Step 1: Wear Required PPE

(Goggles, Gloves, Lab Coat) Accidental Spill Occurs

Step 2: Routine Handling & Use Step A: Evacuate & Ventilate Area
(In well-ventilated area) (Ensure personnel safety)
Step 3: Secure Storage Step 4: Proper Disposal Step B: Contain Spill
(Cool, Dry, Tightly Closed) (Approved Waste Stream) (Prevent spread, cover drains)

Step C: Mechanical Cleanup
(Sweep, avoid creating dust)

Step D: Dispose of Waste
(Collect in sealed container)

Click to download full resolution via product page

Caption: Workflow for routine handling and emergency spill response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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